Cas no 2168111-79-1 (4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol)

• Product Name: 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol
• CAS No: 2168111-79-1
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6399134
• PubChem ID: 165508093
• Update Time: 2025-05-22

4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol
• 2168111-79-1
• EN300-1277022

• Inchi： 1S/C14H23NO/c1-5-6-13(15)12-7-10(4)14(16)8-11(12)9(2)3/h7-9,13,16H,5-6,15H2,1-4H3
• InChI Key： RNHAWCFRWOWMIA-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=C(C=1)C(C)C)C(CCC)N

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol

4-(1-Aminobutyl)-2-Methyl-5-(Propan-2-yl)Phenol (CAS No. 2168111-79-1): A Comprehensive Overview

4-(1-Aminobutyl)-2-methyl-5-(propan-2-yl)phenol (CAS No. 2168111-79-1) is a specialized phenolic compound with a unique molecular structure, combining an aminobutyl side chain and an isopropyl group. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and material science. The presence of both phenolic and amino functional groups makes it a versatile intermediate for synthesizing more complex molecules.

One of the key features of 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol is its structural similarity to bioactive molecules found in natural products. Researchers are particularly interested in its potential as a building block for antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds. The compound's CAS number 2168111-79-1 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

In recent years, the compound has been explored for its role in drug delivery systems and bioconjugation. Its phenolic hydroxyl group allows for easy modification, making it suitable for creating targeted drug carriers. Additionally, the aminobutyl chain provides a reactive site for further functionalization, which is valuable in designing peptide-based therapeutics and biomaterials.

The synthesis of 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often optimize these methods to improve yield and purity, as high-quality intermediates are crucial for downstream applications. The compound's stability under various conditions also makes it a reliable candidate for industrial-scale production.

From a commercial perspective, CAS 2168111-79-1 is gaining traction in the fine chemicals market, particularly among suppliers catering to pharmaceutical research and biotechnology sectors. Its unique structure positions it as a valuable intermediate for developing new small-molecule drugs and diagnostic agents. Companies specializing in custom synthesis frequently list this compound in their portfolios, reflecting its growing demand.

Environmental and safety considerations are also important when handling 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol. While it is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines on its use.

Looking ahead, the potential applications of 4-(1-aminobutyl)-2-methyl-5-(propan-2-yl)phenol are expected to expand, particularly in precision medicine and green chemistry. As the scientific community continues to explore its properties, this compound may play a pivotal role in advancing sustainable drug development and biocompatible materials. Its versatility and adaptability make it a compound worth watching in the coming years.